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An In-depth Technical Guide to the Thermodynamic Data and Stability of Beryllium Hydroxide

Introduction
Beryllium hydroxide, Be(OH)₂, is a unique inorganic compound notable for its amphoteric

properties and its role as an intermediate in the extraction of beryllium metal from its ores.[1] It

exists in two primary forms: a gelatinous α-form and a more stable, crystalline β-form.[1][2] A

thorough understanding of its thermodynamic properties and stability is critical for researchers

and chemical engineers working with beryllium compounds in fields ranging from materials

science to drug development.

This guide provides a consolidated overview of the core thermodynamic data for beryllium
hydroxide, details its thermal and chemical stability, and outlines the experimental

methodologies used to characterize these properties.

Thermodynamic Data
The fundamental thermodynamic properties of beryllium hydroxide (β-phase) are essential

for predicting its behavior in chemical reactions. These values, determined under standard

conditions (298.15 K and 1 bar), are summarized below.

Standard Thermodynamic Properties
The standard enthalpy of formation, Gibbs free energy of formation, and standard molar

entropy are critical for assessing the feasibility and spontaneity of reactions involving Be(OH)₂.
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Thermodynamic
Quantity

Symbol Value Units

Standard Enthalpy of

Formation (solid, β-

phase)

ΔfH° -905.84[3] kJ/mol

Gibbs Free Energy of

Formation
ΔfG° -818[1] kJ/mol

Standard Molar

Entropy (solid, β-

phase)

S° 50.11[4] J/(mol·K)

Molar Heat Capacity Cp 65.61[4] J/(mol·K)

Solubility Data
Beryllium hydroxide is sparingly soluble in water.[1] Its stability in aqueous solutions is

quantified by the solubility product constant (Ksp), which describes the equilibrium between the

solid compound and its constituent ions in a saturated solution.

Parameter Symbol Value

Solubility Product Constant Ksp 6.92 x 10⁻²²[1][5][6]

Stability of Beryllium Hydroxide
The stability of Be(OH)₂ can be understood through its thermal decomposition pathway and its

chemical reactivity with acids and bases, a property known as amphoterism.

Thermal Stability and Decomposition
Upon heating, beryllium hydroxide undergoes dehydration to form beryllium oxide (BeO), a

thermally stable ceramic material. This decomposition reaction typically occurs at a

temperature of 400 °C.[1]

Be(OH)₂(s) → BeO(s) + H₂O(g)[1]
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The process can be visualized as a simple, single-step decomposition.

Beryllium Hydroxide
Be(OH)₂(s)

Beryllium Oxide
BeO(s)

Δ (400 °C)

Water
H₂O(g)

Reaction with Acid Reaction with Base

Acid (e.g., 2H⁺)

Beryllium Salt
(e.g., Be²⁺(aq))

Acts as Base

Beryllium Hydroxide
Be(OH)₂(s)

Base (e.g., 2OH⁻)

Beryllate Ion
[Be(OH)₄]²⁻(aq)

Acts as Acid
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Preparation

Experiment

Analysis

Sample Preparation
(Weigh 5-10 mg Be(OH)₂)

Load Sample into
TGA Crucible

Purge with Inert Gas
(N₂ or Ar)

Apply Heating Program
(e.g., 10 °C/min to 600 °C)

Acquire Mass Data
(Mass vs. Temperature)

Analyze TGA Curve
(Mass Loss vs. Temp)

Determine Decomposition
Temperature & Mass Loss %
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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